Cas no 845555-46-6 (Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)-)

Cyclohexaneethanol, β-amino-, hydrochloride (1:1), (βS)- is a chiral organic compound featuring a cyclohexane ring substituted with an ethanolamine moiety. The β-amino alcohol structure, in its (S)-configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound is particularly useful in the preparation of enantiomerically pure drugs, catalysts, and ligands due to its stereochemical integrity. Its rigid cyclohexane backbone contributes to conformational stability, making it suitable for studies in molecular recognition and stereoselective reactions. The product is typically characterized by high purity and consistent performance in synthetic workflows.
Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)- structure
845555-46-6 structure
Product Name:Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)-
CAS No:845555-46-6
MF:C8H18ClNO
MW:179.687621593475
MDL:MFCD04112589
CID:720859
PubChem ID:122129590
Update Time:2025-05-26

Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)-
    • Boc-L-cyclohexylglycinol
    • (S)-2-Amino-2-cyclohexylethanolHydrochloride
    • L-Cyclohexylglycinol
    • (S)-2-Amino-2-cyclohexylethanol Hydrochloride
    • 845555-46-6
    • CS-0169461
    • Y14570
    • AC7800
    • (S)-2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE
    • (2S)-2-Amino-2-(cyclohexyl)ethanol HCl
    • A923146
    • (2S)-2-Amino-2-cyclohexylethanol;hydrochloride
    • MDL： MFCD04112589
    • Inchi： 1S/C8H17NO.ClH/c9-8(6-10)7-4-2-1-3-5-7;/h7-8,10H,1-6,9H2;1H/t8-;/m1./s1
    • InChI Key： PENLKJMHKAXHJP-DDWIOCJRSA-N
    • SMILES： Cl.OC[C@H](C1CCCCC1)N

Computed Properties

  • Exact Mass: 143.131
  • Monoisotopic Mass: 143.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • Density: 0.999
  • Melting Point: 83-87 ºC(lit.)
  • Boiling Point: 273.8°C at 760 mmHg
  • Flash Point: 119.4°C
  • Refractive Index: 1.497
  • PSA: 46.25000
  • LogP: 1.58660

Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)- Pricemore >>

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Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:845555-46-6)Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)-
Order Number:A923146
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:35
Price ($):508.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:845555-46-6)Cyclohexaneethanol, b-amino-, hydrochloride (1:1), (bS)-
A923146
Purity:99%
Quantity:1g
Price ($):508.0
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